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Compound of Interest

Compound Name: TEXAPON EVR

Cat. No.: B1169755 Get Quote

Essential Safety and Handling Guide for
TEXAPON EVR
This guide provides critical safety protocols and logistical information for the handling and

disposal of TEXAPON EVR, a surfactant commonly used in research and development

settings. Adherence to these procedures is essential for ensuring laboratory safety and proper

environmental stewardship. TEXAPON EVR is a trade name for a sodium laureth sulfate

(SLES) based product, and the following guidelines are based on the safety data sheets (SDS)

for SLES and similar compounds.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling TEXAPON EVR.
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PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting safety goggles

are required. If there is a risk of

splashing, a face shield should

also be worn.[1]

Hand Protection Gloves

Chemical resistant gloves are

necessary to prevent skin

contact.

Body Protection Lab Coat/Clothing

A lab coat or long-sleeved

clothing should be worn.[2][3]

For larger spills, a full suit and

chemical-resistant apron are

recommended.[2][3]

Respiratory Protection Respirator

Not typically required with

adequate ventilation.[3]

However, if mists or aerosols

are generated, a

NIOSH/MSHA approved

respirator should be used.[4]

Operational Plan: Step-by-Step Handling Procedure
Proper handling of TEXAPON EVR is crucial to prevent accidents and exposure. The following

workflow outlines the necessary steps from preparation to cleanup.
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Caption: Standard operating procedure for handling TEXAPON EVR.
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Disposal Plan: Waste Management Protocol
The disposal of TEXAPON EVR and its containers must be conducted in accordance with

local, state, and federal regulations. Improper disposal can lead to environmental

contamination.

Waste Type Disposal Procedure

Unused Product

Dispose of as hazardous waste through an

approved waste disposal plant. Do not dispose

of down the drain.[5]

Contaminated Materials (e.g., paper towels,

gloves)

Place in a sealed, labeled container for

hazardous waste pickup.[6]

Empty Containers

The first rinse of the container must be collected

and disposed of as hazardous waste.[5] After

thorough rinsing, the container can be disposed

of according to facility guidelines.

The following decision tree illustrates the proper disposal pathway for TEXAPON EVR waste.
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Waste Disposal Decision Tree
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Is it an empty container?
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Dispose of rinsed container per facility protocol
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Caption: Decision tree for the proper disposal of TEXAPON EVR waste.

First Aid Measures
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In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[7] Seek immediate

medical attention.[7]

Skin Contact

Wash off immediately with soap and plenty of

water.[1] Remove contaminated clothing. If

irritation persists, seek medical attention.[1]

Inhalation
Move to fresh air. If symptoms develop or

persist, call a physician.[1][7]

Ingestion
Rinse mouth with water.[8] Do NOT induce

vomiting.[3] Seek medical attention.[8]

For any significant exposure or spill, notify your facility's Environmental Health and Safety

(EHS) department immediately.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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